Cas no 1391006-26-0 (5-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: 5-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 1391006-26-0
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• MDL: MFCD20040366
• CID: 2132642
• Update Time: 2025-05-08

5-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• (S)-5-Bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• SY254163
• SY254164
• CID 66010327
• 1-Isoquinolinecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-

• MDL： MFCD20040366
• Inchi： 1S/C10H10BrNO2/c11-8-3-1-2-7-6(8)4-5-12-9(7)10(13)14/h1-3,9,12H,4-5H2,(H,13,14)
• InChI Key： HATFFCWLBSQLDX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CCNC2C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.593±0.06 g/cm3(Predicted)
• Boiling Point: 413.1±45.0 °C(Predicted)
• pka: 1.65±0.20(Predicted)

Additional information on 5-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

5-Bromo-1,2,3,4-Tetrahydroisoquinoline-1-Carboxylic Acid: A Comprehensive Overview

5-Bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, with the CAS number 1391006-26-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines, which are known for their structural similarity to isoquinoline alkaloids but with a fully hydrogenated ring system. The presence of a bromine atom at the 5-position and a carboxylic acid group at the 1-position introduces unique chemical properties and functional group reactivity.

The synthesis of 5-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid typically involves multi-step organic reactions. One common approach is the alkylation of isoquinoline derivatives followed by hydrogenation to achieve the tetrahydro form. The introduction of the bromine substituent is often achieved through electrophilic aromatic substitution or via radical bromination methods. The carboxylic acid group can be introduced using various oxidation techniques or through hydrolysis of nitriles or esters. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound.

From a pharmacological perspective, 5-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid has shown promising activity in preclinical studies. Research indicates that this compound exhibits potential as a modulator of ion channels and receptors, making it a valuable tool in drug discovery efforts targeting neurological disorders such as epilepsy and chronic pain. The bromine substituent plays a critical role in modulating the compound's pharmacokinetic properties and bioavailability.

In terms of structural analysis, the compound's tetrahydroisoquinoline backbone provides a rigid framework that facilitates interactions with biological targets. The carboxylic acid group enhances solubility and can participate in hydrogen bonding interactions within cellular environments. Recent studies have utilized computational chemistry techniques to model the binding interactions of this compound with various protein targets, providing insights into its mechanism of action.

The application of 5-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers and its potential as a building block for supramolecular architectures have been explored in recent research. This versatility underscores the importance of studying such compounds for diverse applications.

In conclusion, 5-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid represents a valuable molecule with significant potential in both therapeutic development and materials science. Continued research into its synthesis optimization and biological activity will undoubtedly unlock new opportunities for its application across various scientific domains.